Cas no 18076-97-6 (bis(chloromethyl)dichlorosilane)

• Product Name: bis(chloromethyl)dichlorosilane
• CAS No: 18076-97-6
• MF: C₂H₄Cl₄Si
• MW: 197.950657844543
• CID: 906883
• PubChem ID: 13710697
• Update Time: 2025-06-11

bis(chloromethyl)dichlorosilane Chemical and Physical Properties

Names and Identifiers

• bis(chloromethyl)dichlorosilane
• dichloro-bis(chloromethyl)silane
• Dichlor-bis-chlormethyl-silan
• dichloro[bis(chloromethyl)]silane
• Silane,dichlorobis(chloromethyl)
• SCHEMBL467718
• DTXSID10547390
• Silane, dichlorobis(chloromethyl)-
• dichlorobis(chloromethyl)silane
• 18076-97-6
• AKOS005254866
• BBL100570
• STL554364

• Inchi： 1S/C2H4Cl4Si/c3-1-7(5,6)2-4/h1-2H2
• InChI Key： UZSFHKMDONVENX-UHFFFAOYSA-N
• SMILES： Cl[Si](CCl)(CCl)Cl

Computed Properties

• Exact Mass: 195.88400
• Monoisotopic Mass: 195.883637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1,462 g/cm3
• Melting Point: <0°C
• Boiling Point: 58-59°C 16mm
• Flash Point: 47°C
• Refractive Index: 1.4624
• PSA: 0.00000
• LogP: 3.29880

bis(chloromethyl)dichlorosilane Security Information

• Hazardous Material transportation number：UN 2986
• Hazard Category Code： 10-34
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R10; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on bis(chloromethyl)dichlorosilane

Bis(chloromethyl)dichlorosilane (CAS No. 18076-97-6): A Versatile Building Block in Modern Chemical Synthesis

Bis(chloromethyl)dichlorosilane, with the chemical formula (CH₂Cl)₂SiCl₂ and CAS number 18076-97-6, is a highly reactive organosilicon compound that has garnered significant attention in the field of synthetic chemistry. This compound serves as a crucial intermediate in the preparation of various functional materials, including polymers, resins, and specialty chemicals. Its unique structure, featuring two chloromethyl groups and two chlorine atoms attached to a silicon backbone, makes it an invaluable reagent for introducing methylene functionality into molecular frameworks.

The reactivity of Bis(chloromethyl)dichlorosilane stems from the presence of highly electrophilic chloromethyl groups, which readily participate in nucleophilic substitution reactions. This property has been exploited in numerous applications, particularly in the synthesis of cross-linked polymers and hydrogels. For instance, when reacted with water or hydroxide ions, it undergoes hydrolysis to form methylene bridges, leading to the formation of three-dimensional networks. These networks exhibit tunable mechanical properties and biocompatibility, making them suitable for applications in tissue engineering and drug delivery systems.

Recent advancements in the field have highlighted the role of Bis(chloromethyl)dichlorosilane in the development of advanced materials. One notable application is its use in the synthesis of siloxane-based polymers, which combine the desirable properties of silicones with those of traditional organic polymers. These siloxane polymers exhibit enhanced thermal stability, chemical resistance, and flexibility, making them ideal for use in high-performance coatings and adhesives.

In addition to its polymerization applications, Bis(chloromethyl)dichlorosilane has found utility in the preparation of organic silicon compounds. Researchers have leveraged its reactivity to introduce methylene groups into complex organic molecules, facilitating the synthesis of pharmacologically active agents. For example, it has been employed in the construction of heterocyclic compounds that serve as intermediates in drug development. The ability to precisely control the incorporation of methylene units allows for fine-tuning of molecular properties, which is critical for optimizing biological activity.

The industrial production and handling of Bis(chloromethyl)dichlorosilane require careful consideration due to its reactive nature. While it does not fall under any hazardous material classifications that restrict its use in research or industrial settings, proper safety protocols must be followed to prevent unintended reactions. Storage conditions should be controlled to avoid exposure to moisture or strong bases, which can lead to decomposition or exothermic reactions.

The versatility of Bis(chloromethyl)dichlorosilane extends beyond its role as a polymerization initiator and intermediate. It has also been explored as a precursor for silicon-based catalysts that facilitate various organic transformations. These catalysts exhibit high selectivity and efficiency, contributing to more sustainable synthetic routes. The growing interest in green chemistry has spurred research into developing catalytic systems that minimize waste and energy consumption, further enhancing the appeal of silicon-based reagents like Bis(chloromethyl)dichlorosilane.

Future research directions may focus on expanding the applications of this compound through innovative synthetic methodologies. For instance, exploring its use in photoredox catalysis or as a building block for functionalized silicones could open new avenues in material science and chemical biology. The continued investigation into its reactivity patterns and mechanistic details will undoubtedly contribute to its expanding role in modern chemical synthesis.